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Compound of Interest

Compound Name: Bromoacetanilide

Cat. No.: B025293 Get Quote

An In-depth Technical Guide to 4-Bromoacetanilide: Chemical Properties and Structure

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical properties and structure of key organic compounds is paramount. 4-

Bromoacetanilide, a halogenated aryl acetanilide, serves as a crucial intermediate in the

synthesis of various pharmaceuticals and other organic molecules.[1][2] This technical guide

provides a comprehensive overview of its chemical properties, structural information, and

detailed experimental protocols for its synthesis.

Chemical and Physical Properties
4-Bromoacetanilide is a white to light beige crystalline solid.[1][3] Its key chemical and

physical properties are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₈BrNO [3][4][5]

Molecular Weight 214.06 g/mol [3][4][5]

Melting Point 165-170 °C [3][6][7]

Boiling Point
353.4 °C at 760 mmHg

(estimated)
[3][7]

Density 1.543 - 1.717 g/cm³ [1][3][7]

Appearance
White to light beige crystalline

solid
[1][3][7]

Solubility

Insoluble in cold water [1][8]

Slightly soluble in hot water

and alcohol
[1][8]

Soluble in benzene,

chloroform, and ethyl acetate
[1][8]

Structural Information
The structural identifiers of 4-bromoacetanilide are essential for its unambiguous identification

in research and development.

Identifier Value Source

IUPAC Name N-(4-bromophenyl)acetamide [4][6]

CAS Number 103-88-8 [5][6][8]

SMILES String CC(=O)NC1=CC=C(C=C1)Br [4][6][8]

InChI Key
MSLICLMCQYQNPK-

UHFFFAOYSA-N
[4][6][8]
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Experimental Protocols
The synthesis of 4-bromoacetanilide is a common procedure in organic chemistry, typically

involving the electrophilic bromination of acetanilide. Below are detailed methodologies for both

a traditional and a "green" synthesis approach.

Traditional Synthesis of 4-Bromoacetanilide from
Acetanilide
This method utilizes bromine in glacial acetic acid.

Materials:

Acetanilide

Glacial Acetic Acid

Bromine

Cold Water

Ethanol (for recrystallization)

Procedure:

Dissolve 1.0 g of finely powdered acetanilide in 5 mL of cold glacial acetic acid.

In a separate container, dissolve 0.42 mL (1.34 g) of bromine in 6 mL of glacial acetic acid.

Slowly add the bromine solution to the acetanilide solution with vigorous shaking.

Allow the mixture to stand at room temperature for 15 minutes.

Pour the resulting reddish-orange solution into a large excess of cold water to precipitate the

product.

Collect the 4-bromoacetanilide crystals by filtration.
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Wash the crystals with cold water.

Recrystallize the crude product from ethanol to obtain colorless crystals.[9]

Green Synthesis of 4-Bromoacetanilide
This environmentally friendlier approach avoids the use of hazardous liquid bromine and

instead employs a combination of ceric ammonium nitrate and potassium bromide.[10][11]

Materials:

Acetanilide

Potassium Bromide (KBr)

Ceric Ammonium Nitrate (CAN)

Ethanol

Water

Procedure:

In a flask, prepare a mixture of acetanilide and potassium bromide in ethanol.

Separately, prepare an aqueous solution of ceric ammonium nitrate.

Slowly add the CAN solution to the acetanilide and KBr mixture.

After the addition is complete, pour the reaction mixture into ice-cold water.

A white precipitate of 4-bromoacetanilide will form.

Collect the product by filtration.

Recrystallize the crude product from ethanol.[11]

Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of 4-bromoacetanilide
from aniline, a common precursor to acetanilide.

Aniline Acetanilide

Acetylation
(e.g., Acetic Anhydride)

4-Bromoacetanilide

Bromination
(e.g., Br2/CH3COOH or

CAN/KBr) Purification
(Recrystallization)

Pure Product

Click to download full resolution via product page

Caption: Synthesis workflow of 4-bromoacetanilide from aniline.

Note on Signaling Pathways: While 4-bromoacetanilide is utilized as an intermediate in the

synthesis of pharmaceuticals and as an internal standard in analytical chemistry, detailed

information regarding its direct interaction with specific biological signaling pathways is not

readily available in the surveyed literature.[2][8] Therefore, a diagrammatic representation of a

signaling pathway is not applicable at this time. The provided visualization focuses on the well-

documented synthesis workflow of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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